Cas no 1805951-46-5 (Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805951-46-5
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4863678
• Update Time: 2025-06-11

Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-8(17)3-7-10(13)9(11(14)15)6(4-12)5-16-7/h5,11H,2-4H2,1H3
• InChI Key： FQTSUOKXYHAOMN-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OCC)=NC=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-46-5)

Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-46-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromine and difluoromethyl substituents, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, characterized by the pyridine core and acetate ester group, offers versatile reactivity for further functionalization, catering to the growing demand for heterocyclic compounds in drug discovery.

The compound's CAS No. 1805951-46-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and crop protection agents, aligning with trends in precision agriculture and targeted therapy. The presence of bromomethyl and difluoromethyl groups enhances its utility in cross-coupling reactions, a hot topic in green chemistry and catalysis.

In the context of AI-driven drug design, Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate has garnered attention for its compatibility with machine learning-based molecular modeling. Its structural complexity challenges traditional synthesis routes, prompting innovations in automated flow chemistry and high-throughput screening. This aligns with the broader industry shift toward digital transformation in chemical R&D.

From an SEO perspective, common queries related to this compound include "synthesis of pyridine acetates," "bromomethyl pyridine applications," and "difluoromethyl heterocycles." These keywords highlight the compound's interdisciplinary appeal, bridging medicinal chemistry and material science. Its stability under ambient conditions and solubility in polar aprotic solvents further expand its practical utility.

Recent publications emphasize the role of Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate in developing next-generation fungicides, responding to global concerns about antimicrobial resistance. The difluoromethyl moiety, in particular, is studied for its ability to modulate enzyme inhibition, a key mechanism in disease control. Such applications position this compound as a critical tool in addressing food security challenges.

Quality control protocols for CAS No. 1805951-46-5 often involve HPLC and NMR spectroscopy, ensuring compliance with Good Manufacturing Practices (GMP). The compound's patent landscape reveals active research in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs), a rapidly growing segment in oncology therapeutics.

Environmental considerations are also paramount. The bromine substituents in this pyridine derivative necessitate studies on biodegradation pathways, aligning with EPA guidelines for sustainable chemistry. Innovations in catalytic debromination and waste minimization are actively explored to enhance its green chemistry profile.

In summary, Ethyl 3-bromo-5-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1805951-46-5) represents a convergence of structural innovation and practical utility. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in contemporary chemical research, while ongoing studies continue to unlock its potential in emerging fields like bioorthogonal chemistry and smart materials.